Cas no 2007949-91-7 (Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate)

• Product Name: Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate
• CAS No: 2007949-91-7
• MF: C₁₇H₁₅ClFN₃O₂S
• MW: 379.83630490303
• CID: 5163134
• Update Time: 2025-10-28

Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate

• Inchi： 1S/C17H15ClFN3O2S/c1-3-24-17(23)12-9(2)21-15(16-20-7-8-25-16)22-14(12)10-5-4-6-11(19)13(10)18/h4-8,14H,3H2,1-2H3,(H,21,22)/t14-/m1/s1
• InChI Key： VBVDGQGCLNJQGN-CQSZACIVSA-N
• SMILES： C1(C2=NC=CS2)NC(C)=C(C(OCC)=O)[C@@H](C2=CC=CC(F)=C2Cl)N=1

Additional information on Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate

Recent Advances in the Study of Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate (CAS: 2007949-91-7)

Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate (CAS: 2007949-91-7) is a novel dihydropyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of calcium channels and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for researchers in the pharmaceutical industry.

The synthesis of Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate involves a multi-step process that includes the Biginelli reaction, a well-known method for constructing dihydropyrimidine scaffolds. Recent advancements in synthetic methodologies have improved the yield and enantiomeric purity of this compound, which is critical for its pharmacological evaluation. Researchers have also explored the use of chiral catalysts to enhance the stereoselectivity of the synthesis, ensuring the production of the desired (S)-enantiomer with high optical purity.

Pharmacological studies have revealed that this compound exhibits potent activity as a calcium channel modulator, particularly targeting L-type calcium channels. These channels play a crucial role in various physiological processes, including muscle contraction and neurotransmitter release. The ability of Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate to selectively modulate these channels suggests its potential utility in treating cardiovascular diseases, such as hypertension and arrhythmias. Additionally, preliminary in vitro studies have demonstrated its efficacy in reducing calcium influx in neuronal cells, indicating possible applications in neurodegenerative disorders.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Animal models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. The compound's metabolic stability and low toxicity profile make it a promising candidate for further preclinical development. Researchers are also investigating its potential as a lead compound for the development of new therapeutics targeting calcium-dependent pathways in various diseases.

In conclusion, Ethyl (S)-4-(2-chloro-3-fluorophenyl)-6-methyl-2-(thiazol-2-yl)-1,4-dihydropyrimidine-5-carboxylate (CAS: 2007949-91-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural and pharmacological properties highlight its potential as a therapeutic agent for a range of conditions. Ongoing research aims to further optimize its synthesis, evaluate its efficacy in clinical settings, and explore its broader applications in drug development. As the scientific community continues to uncover the full potential of this compound, it is poised to become a valuable tool in the fight against various diseases.